1-(3-Chloro-4-fluorophenyl)-3-(pyridin-4-ylmethyl)urea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-(pyridin-4-ylmethyl)urea
• InChI: InChI=1S/C13H11ClFN3O/c14-11-7-10(1-2-12(11)15)18-13(19)17-8-9-3-5-16-6-4-9/h1-7H,8H2,(H2,17,18,19)
• InChI Key: DCIGRCJZJZGAJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)NCC2=CC=NC=C2)Cl)F
• Molecular Formula: C13H11ClFN3O
• Molecular Weight: 279.70 g/mol

Description

1-(3-Chloro-4-fluorophenyl)-3-(pyridin-4-ylmethyl)urea is a synthetic organic compound that has garnered attention in various fields of scientific research. This compound is characterized by the presence of a chlorinated and fluorinated phenyl ring, a pyridinylmethyl group, and a urea moiety. Its unique structure makes it a subject of interest for studies in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Chloro-4-fluorophenyl)-3-(pyridin-4-ylmethyl)urea typically involves the reaction of 3-chloro-4-fluoroaniline with pyridine-4-carboxaldehyde to form an intermediate Schiff base. This intermediate is then subjected to a urea-forming reaction using reagents such as isocyanates or carbamoyl chlorides under controlled conditions. The reaction is usually carried out in an organic solvent like dichloromethane or acetonitrile, and the temperature is maintained between 0°C to 25°C to ensure optimal yield and purity.

Industrial Production Methods

In an industrial setting, the production of 1-(3-Chloro-4-fluorophenyl)-3-(pyridin-4-ylmethyl)urea may involve continuous flow synthesis techniques to enhance efficiency and scalability. The use of automated reactors and precise control of reaction parameters ensures consistent quality and high throughput. Additionally, purification methods such as recrystallization or chromatography are employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

1-(3-Chloro-4-fluorophenyl)-3-(pyridin-4-ylmethyl)urea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions can occur at the chloro or fluoro positions, leading to the formation of derivatives with different substituents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at room temperature.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are conducted in anhydrous solvents like ether or tetrahydrofuran under inert atmosphere.

Substitution: Nucleophiles such as amines, thiols, or alkoxides; reactions are performed in polar aprotic solvents like dimethyl sulfoxide or dimethylformamide at elevated temperatures.

Major Products Formed

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of 1-(3-Chloro-4-fluorophenyl)-3-(pyridin-4-ylmethyl)urea, each with distinct chemical and physical properties.

Scientific Research Applications

1-(3-Chloro-4-fluorophenyl)-3-(pyridin-4-ylmethyl)urea has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential as a biochemical probe to study cellular processes and protein interactions.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of novel materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-4-fluorophenyl)-3-(pyridin-4-ylmethyl)urea involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects. For example, it could inhibit the activity of a particular enzyme involved in a disease pathway, thereby exerting its therapeutic effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

1-(3-Chloro-4-fluorophenyl)-3-(pyridin-4-ylmethyl)urea can be compared with other similar compounds, such as:

1-(3-Chloro-4-fluorophenyl)-3-(pyridin-3-ylmethyl)urea: Differing by the position of the pyridinyl group, which may affect its reactivity and biological activity.

1-(3-Chloro-4-fluorophenyl)-3-(pyridin-4-ylethyl)urea: Featuring an ethyl linker instead of a methyl linker, potentially altering its chemical properties and interactions.

1-(3-Chloro-4-fluorophenyl)-3-(pyridin-4-ylmethyl)thiourea: Substituting the oxygen in the urea moiety with sulfur, which can influence its stability and reactivity.